N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide

• IUPAC Name: N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C17H24N2O3/c1-2-22-14-11-13(17(14)8-4-5-9-17)18-15(20)12-19-10-6-3-7-16(19)21/h3,6-7,10,13-14H,2,4-5,8-9,11-12H2,1H3,(H,18,20)
• InChI Key: HKVPIBBWQYEZMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCCC2)NC(=O)CN3C=CC=CC3=O
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide involves the inhibition of specific enzymes and proteins. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. In addition, it has been shown to inhibit the activity of topoisomerase II, which is a protein involved in DNA replication and repair.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide have been studied extensively. This compound has been shown to have anti-inflammatory effects, as well as anti-cancer and antibacterial effects. In addition, it has been shown to have analgesic properties, making it a potential candidate for the development of new pain medications.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide in lab experiments include its potential applications in various fields, as well as its ability to inhibit specific enzymes and proteins. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide. These include the development of new anti-inflammatory, anti-cancer, and antibacterial agents based on the structure of this compound. In addition, further studies are needed to determine the safety and efficacy of this compound in humans, as well as its potential use in the treatment of various diseases. Finally, the development of new synthesis methods for this compound may also be an area of future research.

Synthesis Methods

The synthesis of N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide involves a series of chemical reactions. The starting materials include 2-pyridinecarboxaldehyde and 3-ethoxyspiro[3.4]octan-1-amine. The reaction is catalyzed by acetic acid and involves the addition of acetic anhydride. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(3-ethoxyspiro[3.4]octan-1-yl)-2-(2-oxopyridin-1-yl)acetamide has potential applications in various scientific fields. This compound has been studied for its potential use as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. In addition, it has been shown to have antibacterial properties, making it a potential candidate for the development of new antibiotics.